DL-Glyceraldehyde 3-Phosphate DL-Glyceraldehyde 3-Phosphate D-Glyceraldehyde 3-phosphate, also known as 3-phosphoglyceraldehyde or GAP, belongs to the class of organic compounds known as glyceraldehyde-3-phosphates. Glyceraldehyde-3-phosphates are compounds containing a glyceraldehyde substituted at position O3 by a phosphate group. D-Glyceraldehyde 3-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). D-Glyceraldehyde 3-phosphate has been found in human kidney and muscle tissues, and has also been primarily detected in blood. Within the cell, D-glyceraldehyde 3-phosphate is primarily located in the cytoplasm. D-Glyceraldehyde 3-phosphate exists in all eukaryotes, ranging from yeast to humans. D-Glyceraldehyde 3-phosphate participates in a number of enzymatic reactions. In particular, D-Glyceraldehyde 3-phosphate and dihydroxyacetone phosphate can be biosynthesized from fructose 1, 6-bisphosphate through the action of the enzyme fructose-bisphosphate aldolase a. Furthermore, D-Glyceraldehyde 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is catalyzed by the enzyme triosephosphate isomerase. Furthermore, Dihydroxyacetone phosphate and D-glyceraldehyde 3-phosphate can be biosynthesized from fructose 1, 6-bisphosphate through its interaction with the enzymes fructose-bisphosphate aldolase a and fructose-bisphosphate aldolase b. Finally, D-Glyceraldehyde 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is catalyzed by the enzyme triosephosphate isomerase. In humans, D-glyceraldehyde 3-phosphate is involved in the triosephosphate isomerase pathway, the pentose phosphate pathway, the fructose intolerance, hereditary pathway, and the glycolysis pathway. D-Glyceraldehyde 3-phosphate is also involved in several metabolic disorders, some of which include the mitochondrial electron transport chain pathway, the fanconi-bickel syndrome pathway, phosphoenolpyruvate carboxykinase deficiency 1 (pepck1), and the glycogen storage disease type 1A (GSD1a) or von gierke disease pathway.
Glyceraldehyde 3-phosphate is an aldotriose phosphate that is the 3-phospho derivative of glyceraldehyde. It is an important metabolic intermediate in several central metabolic pathways in all organisms. It has a role as a human metabolite, a plant metabolite and an Escherichia coli metabolite. It is an aldotriose phosphate and an aldehyde. It derives from a glyceraldehyde. It is a conjugate acid of a glyceraldehyde 3-phosphate(2-).
An aldotriose which is an important intermediate in glycolysis and in tryptophan biosynthesis.
Brand Name: Vulcanchem
CAS No.: 591-59-3
VCID: VC0057714
InChI: InChI=1S/C3H7O6P/c4-1-3(5)2-9-10(6,7)8/h1,3,5H,2H2,(H2,6,7,8)
SMILES: C(C(C=O)O)OP(=O)(O)O
Molecular Formula: C3H7O6P
Molecular Weight: 170.06 g/mol

DL-Glyceraldehyde 3-Phosphate

CAS No.: 591-59-3

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VCID: VC0057714

Molecular Formula: C3H7O6P

Molecular Weight: 170.06 g/mol

DL-Glyceraldehyde 3-Phosphate - 591-59-3

CAS No. 591-59-3
Product Name DL-Glyceraldehyde 3-Phosphate
Molecular Formula C3H7O6P
Molecular Weight 170.06 g/mol
IUPAC Name (2-hydroxy-3-oxopropyl) dihydrogen phosphate
Standard InChI InChI=1S/C3H7O6P/c4-1-3(5)2-9-10(6,7)8/h1,3,5H,2H2,(H2,6,7,8)
Standard InChIKey LXJXRIRHZLFYRP-UHFFFAOYSA-N
SMILES C(C(C=O)O)OP(=O)(O)O
Canonical SMILES C(C(C=O)O)OP(=O)(O)O
Appearance A solution in water
Physical Description Solid
Description D-Glyceraldehyde 3-phosphate, also known as 3-phosphoglyceraldehyde or GAP, belongs to the class of organic compounds known as glyceraldehyde-3-phosphates. Glyceraldehyde-3-phosphates are compounds containing a glyceraldehyde substituted at position O3 by a phosphate group. D-Glyceraldehyde 3-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). D-Glyceraldehyde 3-phosphate has been found in human kidney and muscle tissues, and has also been primarily detected in blood. Within the cell, D-glyceraldehyde 3-phosphate is primarily located in the cytoplasm. D-Glyceraldehyde 3-phosphate exists in all eukaryotes, ranging from yeast to humans. D-Glyceraldehyde 3-phosphate participates in a number of enzymatic reactions. In particular, D-Glyceraldehyde 3-phosphate and dihydroxyacetone phosphate can be biosynthesized from fructose 1, 6-bisphosphate through the action of the enzyme fructose-bisphosphate aldolase a. Furthermore, D-Glyceraldehyde 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is catalyzed by the enzyme triosephosphate isomerase. Furthermore, Dihydroxyacetone phosphate and D-glyceraldehyde 3-phosphate can be biosynthesized from fructose 1, 6-bisphosphate through its interaction with the enzymes fructose-bisphosphate aldolase a and fructose-bisphosphate aldolase b. Finally, D-Glyceraldehyde 3-phosphate can be biosynthesized from dihydroxyacetone phosphate; which is catalyzed by the enzyme triosephosphate isomerase. In humans, D-glyceraldehyde 3-phosphate is involved in the triosephosphate isomerase pathway, the pentose phosphate pathway, the fructose intolerance, hereditary pathway, and the glycolysis pathway. D-Glyceraldehyde 3-phosphate is also involved in several metabolic disorders, some of which include the mitochondrial electron transport chain pathway, the fanconi-bickel syndrome pathway, phosphoenolpyruvate carboxykinase deficiency 1 (pepck1), and the glycogen storage disease type 1A (GSD1a) or von gierke disease pathway.
Glyceraldehyde 3-phosphate is an aldotriose phosphate that is the 3-phospho derivative of glyceraldehyde. It is an important metabolic intermediate in several central metabolic pathways in all organisms. It has a role as a human metabolite, a plant metabolite and an Escherichia coli metabolite. It is an aldotriose phosphate and an aldehyde. It derives from a glyceraldehyde. It is a conjugate acid of a glyceraldehyde 3-phosphate(2-).
An aldotriose which is an important intermediate in glycolysis and in tryptophan biosynthesis.
Synonyms DL-3-(Dihydrogen phosphate)glyceraldehyde; (±)-2-Hydroxy-3-(phosphonooxy)propanal; 3-Phosphoglyceraldehyde; 3-Phosphoroglyceric Aldehyde
PubChem Compound 729
Last Modified Nov 11 2021
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